2-(Pyridin-2-yl)-N-(thiazol-5-ylmethyl)ethan-1-amine

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: 2-pyridin-2-yl-N-(1,3-thiazol-5-ylmethyl)ethanamine
• InChI: InChI=1S/C11H13N3S/c1-2-5-14-10(3-1)4-6-12-7-11-8-13-9-15-11/h1-3,5,8-9,12H,4,6-7H2
• InChI Key: CUEOGWYTXUGTGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCNCC2=CN=CS2

Description

The pyridine (6-membered aromatic ring with one nitrogen atom) and thiazole (5-membered ring with nitrogen and sulfur) groups confer distinct electronic and steric properties. While direct physicochemical data for this compound are unavailable in the provided evidence, analogs with similar backbones, such as 5-(pyridin-4-yl)thiazol-2-amine (CAS 146366-04-3), exhibit molecular weights of ~179–308 g/mol and melting points ranging from 108–223°C depending on substituents .

Synthetic Routes
The synthesis of this compound likely involves nucleophilic substitution or coupling reactions. For example:

• Step 1: Preparation of 2-(pyridin-2-yl)ethan-1-amine, a common intermediate, via reduction of pyridine-containing nitriles or via metal-free N-arylation protocols (e.g., using toluene as solvent, yielding 75% in related reactions) .
• Step 2: Reaction with a thiazol-5-ylmethyl electrophile (e.g., chloromethylthiazole) in polar aprotic solvents like N-methylpyrrolidone (NMP) or dimethylformamide (DMF), as seen in analogous triazolopyrimidine syntheses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pyridin-2-yl)ethylamine typically involves the reaction of 2-bromoethylamine hydrobromide with 2-pyridylthiazole under basic conditions. The reaction is usually carried out in a polar solvent such as ethanol or methanol, with the addition of a base like sodium hydroxide to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve similar reaction conditions with optimizations for yield and purity, such as the use of continuous flow reactors and advanced purification techniques like recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(Pyridin-2-yl)ethylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the pyridine and thiazole rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in ethanol.

Major Products Formed

Oxidation: Oxidized derivatives of the pyridine and thiazole rings.

Reduction: Reduced amine derivatives.

Substitution: Various substituted pyridine and thiazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, 2-(Pyridin-2-yl)ethylamine is used as a ligand to form stable complexes with transition metals. These complexes are studied for their catalytic properties in organic reactions .

Biology

The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties. Its ability to interact with biological macromolecules makes it a candidate for drug development .

Medicine

In medicine, derivatives of this compound are explored for their therapeutic potential. They are studied for their ability to inhibit enzymes and receptors involved in various diseases .

Industry

In the industrial sector, the compound is used in the synthesis of dyes, pigments, and other fine chemicals. Its stability and reactivity make it suitable for various industrial applications .

Mechanism of Action

The mechanism of action of 2-(Pyridin-2-yl)ethylamine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. In receptor-mediated pathways, the compound can act as an agonist or antagonist, modulating signal transduction pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares 2-(Pyridin-2-yl)-N-(thiazol-5-ylmethyl)ethan-1-amine with structurally related compounds:

Compound Name	Core Structure	Key Substituents	Melting Point/State	Biological Activity (if reported)	Reference
Target Compound	Pyridine-ethylamine-thiazole	Pyridin-2-yl, thiazol-5-ylmethyl	Not reported	Not explicitly studied
N-(4-Chlorophenethyl)-5-(pyridin-2-yl)triazolo[1,5-a]pyrimidin-7-amine	Triazolopyrimidine	Pyridin-2-yl, 4-chlorophenethyl	194–195°C (solid)	Anti-tubercular (MIC: 0.5–2 µg/mL)
5-(Pyridin-4-yl)thiazol-2-amine	Thiazole-pyridine	Pyridin-4-yl, amine at thiazole-2-position	108–110°C (solid)	Not reported
N-Ethyl-2-(pyridin-3-yl)thiazol-5-amine	Thiazole-pyridine	Pyridin-3-yl, ethylamine at thiazole-5-position	Liquid (oil)	Potential CNS modulation (structural analogy to benzimidazoles)
2-(3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine	Oxadiazole-pyridine	Pyridin-2-yl, oxadiazole-ethylamine	Not reported (dihydrochloride salt)	Medicinal chemistry applications

Key Comparative Insights

Bioactivity: Triazolopyrimidine analogs (e.g., compound 60 in ) demonstrate anti-tubercular activity, suggesting that the pyridine-thiazole/amine scaffold may interact with bacterial targets like enoyl-acyl carrier protein reductase (InhA) . In contrast, benzimidazole derivatives (e.g., metodesnitazene in ) with ethylamine linkers exhibit opioid receptor affinity, highlighting the role of the amine bridge in CNS penetration .

Solubility and Stability :

• Thiazole-containing compounds (e.g., 5-(pyridin-4-yl)thiazol-2-amine) show moderate solubility in acetonitrile and diethyl ether , whereas ethylamine-bridged analogs (e.g., the target compound) may exhibit enhanced aqueous solubility due to the basic amine group.

Synthetic Complexity :

• The target compound’s synthesis is less complex than triazolopyrimidines (which require multi-step cyclization) but more challenging than simple thiazole-amine derivatives due to the need for regioselective coupling .

Thermodynamic Properties :

• Melting points correlate with molecular symmetry and hydrogen-bonding capacity. For example, N-ethyl-2-(pyridin-3-yl)thiazol-5-amine remains an oil due to reduced crystallinity from the ethyl group, whereas the target compound’s solid-state stability is likely higher .

Biological Activity

The compound 2-(Pyridin-2-yl)-N-(thiazol-5-ylmethyl)ethan-1-amine is a thiazole-pyridine derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, structure-activity relationships (SAR), and relevant case studies.

Structure and Synthesis

The structural formula of 2-(Pyridin-2-yl)-N-(thiazol-5-ylmethyl)ethan-1-amine can be represented as follows:

$$\text{C}_{11}\text{H}_{12}\text{N}_{4}\text{S}$$

The synthesis typically involves the condensation of pyridine and thiazole derivatives, which can be achieved through various synthetic routes including multi-step reactions that incorporate functional group modifications to enhance biological activity.

Antimicrobial Activity

Research indicates that thiazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that compounds similar to 2-(Pyridin-2-yl)-N-(thiazol-5-ylmethyl)ethan-1-amine demonstrate effective inhibition against various bacterial strains such as Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MIC) in the low micromolar range . The compound's activity is attributed to its ability to disrupt microbial cell membranes and inhibit essential metabolic pathways.

Antitumor Activity

Thiazole derivatives have been extensively studied for their antitumor properties. A recent study highlighted that compounds with similar structural motifs exhibited cytotoxic effects against several cancer cell lines, including MCF-7 and PC3, with IC50 values ranging from 1.61 to 5.71 µM . The SAR analysis revealed that electron-donating groups at specific positions on the phenyl ring significantly enhance cytotoxicity.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	MCF-7	1.61	Induction of apoptosis
Compound B	PC3	5.71	Inhibition of cell proliferation

Anticonvulsant Activity

Another notable biological activity is the anticonvulsant potential of thiazole derivatives. For example, certain analogues showed promising results in animal models, demonstrating a high protection index against seizure induction . The presence of specific substituents on the thiazole ring was found to be crucial for enhancing anticonvulsant activity.

Case Study 1: Antimicrobial Efficacy

In a study examining the antimicrobial efficacy of thiazole derivatives, 2-(Pyridin-2-yl)-N-(thiazol-5-ylmethyl)ethan-1-amine was tested against a panel of pathogens. Results indicated significant inhibition zones, with a notable reduction in bacterial viability correlating with increased concentrations of the compound .

Case Study 2: Antitumor Activity

A comprehensive evaluation of a series of thiazole-pyridine hybrids, including our compound of interest, demonstrated potent antitumor effects against human cancer cell lines. Molecular docking studies suggested strong interactions between these compounds and key proteins involved in cancer progression, supporting their potential as therapeutic agents .